Ethyl 4-fluoro-2,6-dimethylbenzoate
Overview
Description
Ethyl 4-fluoro-2,6-dimethylbenzoate is a chemical compound with the molecular formula C11H13FO2 . It is used in laboratory settings and is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms . The average mass is 196.218 Da and the monoisotopic mass is 196.089951 Da .Scientific Research Applications
Synthesis and Biological Activity
Ethyl 4-fluoro-2,6-dimethylbenzoate has been studied in the context of synthesizing and testing various analogues for biological activities. In one study, it was involved in the synthesis of fluorinated retinoic acids and their analogues. These compounds showed promising results in causing regression of chemically induced skin papillomas in mice, highlighting their potential in cancer treatment or skin health applications (Chan, Specian & Pawson, 1982).
Antianxiety Agent Research
Research has also focused on derivatives of this compound in the development of antianxiety agents. For instance, Ethyl 8-fluoro-6-(4-nitrophenyl)- and Ethyl 8-fluoro-6-(3-nitrophenyl)-4 H-imidazo[1,5-a][1,4]benzodiazepine 3-carboxylate were synthesized as central benzodiazepine receptor ligands. These compounds showed high affinity for bovine and human receptors, with one compound demonstrating potential as a partial agonist with antianxiety effects in animal models (Anzini et al., 2008).
Carcinogenicity Studies
The compound has been included in studies investigating the carcinogenicity of various fluoro derivatives. A study on derivatives of 4-dimethylaminoazobenzene (DAB) in rat liver indicated the importance of specific structural features for carcinogenic activity. This research contributes to understanding how molecular structure influences carcinogenic potential, which is vital for drug development and safety assessments (Miller, Miller & Finger, 1957).
Cytotoxic Agents and Cancer Research
This compound derivatives have been designed and synthesized as potential cytotoxic agents. Research in this area focuses on exploring these compounds' efficacy against various cancer cell lines, which is crucial for developing new cancer therapeutics (Gündoğdu et al., 2017).
Other Applications
Additional studies have explored the use of this compound in various other scientific applications, such as in the synthesis of new molecules with potential therapeutic properties, including anti-inflammatory and antimicrobial agents (Kumara et al., 2017), and in the creation of compounds with potential antituberculosis activity (Koçyiğit-Kaymakçıoğlu et al., 2009).
Properties
IUPAC Name |
ethyl 4-fluoro-2,6-dimethylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FO2/c1-4-14-11(13)10-7(2)5-9(12)6-8(10)3/h5-6H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBVPOZMSDKBUMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1C)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30676515 |
Source
|
| Record name | Ethyl 4-fluoro-2,6-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30676515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
773135-70-9 |
Source
|
| Record name | Ethyl 4-fluoro-2,6-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30676515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 4-((4'-chloro-[1,1'-biphenyl])-4-sulfonamido)benzoate](/img/structure/B1393890.png)
